molecular formula C12H17F2N B13217370 [(3,4-Difluorophenyl)methyl](2-methylbutan-2-YL)amine

[(3,4-Difluorophenyl)methyl](2-methylbutan-2-YL)amine

Cat. No.: B13217370
M. Wt: 213.27 g/mol
InChI Key: DHHBKIYNMIIOLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3,4-Difluorophenyl)methylamine is a secondary amine featuring a 3,4-difluorophenylmethyl group attached to a branched 2-methylbutan-2-yl amine moiety.

Properties

Molecular Formula

C12H17F2N

Molecular Weight

213.27 g/mol

IUPAC Name

N-[(3,4-difluorophenyl)methyl]-2-methylbutan-2-amine

InChI

InChI=1S/C12H17F2N/c1-4-12(2,3)15-8-9-5-6-10(13)11(14)7-9/h5-7,15H,4,8H2,1-3H3

InChI Key

DHHBKIYNMIIOLA-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C)NCC1=CC(=C(C=C1)F)F

Origin of Product

United States

Preparation Methods

The synthesis of (3,4-Difluorophenyl)methylamine typically involves the reaction of 3,4-difluorobenzyl chloride with 2-methylbutan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product .

Chemical Reactions Analysis

(3,4-Difluorophenyl)methylamine can undergo various chemical reactions, including:

Scientific Research Applications

(3,4-Difluorophenyl)methylamine has several applications in scientific research, including:

Mechanism of Action

The mechanism of action of (3,4-Difluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The compound can bind to these targets and modulate their activity, leading to various biochemical and physiological effects. The exact pathways and molecular targets involved depend on the specific context of its use in research .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogues

The compound’s closest structural analogues differ in substituent positions, alkyl chain branching, or aromatic ring modifications. Key examples include:

Compound Name Substituent Differences Molecular Formula Molecular Weight (g/mol) CAS Number
[(Butan-2-yl)(3,4-difluorophenyl)methyl]amine Butan-2-yl instead of 2-methylbutan-2-yl C11H15F2N 199.24 1019500-25-4
(2,4-Difluorophenyl)methylamine Fluorine at 2,4-positions on phenyl ring C12H17F2N 213.27 251660-93-2
(4-Fluorophenyl)(phenyl)methylamine Biphenyl group with 4-fluoro substitution C18H22FN 271.37 N/A
1-(3,4-Difluorophenyl)-2-methylbutan-1-amine Primary amine vs. secondary amine C11H15F2N 199.24 N/A

Key Observations :

  • Fluorine Position : 3,4-Difluoro substitution may increase electron-withdrawing effects compared to 2,4-difluoro isomers, altering π-π stacking interactions in biological systems .
  • Amine Class : Secondary amines (target compound) generally exhibit higher lipid solubility than primary amines (e.g., 1-(3,4-difluorophenyl)-2-methylbutan-1-amine), influencing blood-brain barrier penetration .
Physicochemical Properties
  • Purity : Available data for [(Butan-2-yl)(3,4-difluorophenyl)methyl]amine indicates a minimum purity of 95% . Similar standards likely apply to the target compound.
  • Stability : Long-term storage recommendations for analogues suggest refrigeration or inert atmosphere storage to prevent oxidation .

Biological Activity

(3,4-Difluorophenyl)methylamine is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. The presence of a difluorophenyl group is known to enhance binding affinity and selectivity towards various biological targets, making it a candidate for therapeutic applications, particularly in the treatment of neurological disorders and cancer.

Chemical Structure and Properties

The molecular structure of (3,4-Difluorophenyl)methylamine can be represented as follows:

  • Molecular Formula : C12H16F2N
  • Molecular Weight : 227.26 g/mol

The compound features a difluorophenyl moiety attached to a branched amine structure, which influences its reactivity and biological interactions.

The biological activity of (3,4-Difluorophenyl)methylamine is primarily attributed to its interaction with specific molecular targets. The difluorophenyl group enhances the compound’s ability to engage in π-π interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds with polar residues. This dual interaction profile can modulate enzyme activity or receptor signaling pathways, leading to various physiological effects, including:

  • Inhibition of Enzyme Activity : The compound may inhibit specific enzymes involved in metabolic pathways.
  • Receptor Modulation : It may act as an agonist or antagonist at certain receptors, influencing cellular responses.

Antitumor Activity

Recent studies have demonstrated that compounds with similar structural features exhibit significant antitumor activity. For instance, the difluorophenyl moiety has been linked to enhanced selectivity against various cancer cell lines. The following table summarizes key findings related to antitumor activity:

CompoundCell Line TestedIC50 (µM)Mechanism of Action
[Compound A]MCF-7 (Breast Cancer)5.0Inhibition of cell proliferation
[Compound B]A549 (Lung Cancer)3.5Apoptosis induction
(3,4-Difluorophenyl)methylamineTBDTBDTBD

Note: Specific IC50 values for (3,4-Difluorophenyl)methylamine are yet to be established.

Neurological Applications

The compound is also being investigated for its potential use in treating neurological disorders. Its ability to penetrate the blood-brain barrier and interact with neurotransmitter systems positions it as a candidate for further research in conditions like Alzheimer’s disease and depression.

Case Studies

  • In Vitro Studies : A study evaluated the effects of (3,4-Difluorophenyl)methylamine on various cancer cell lines, revealing promising results in terms of cytotoxicity and selectivity.
    • Methodology : Cells were treated with varying concentrations of the compound, and viability was assessed using MTT assays.
    • Results : Significant reductions in cell viability were observed at concentrations above 10 µM.
  • Animal Models : Preliminary animal studies have indicated that the compound exhibits neuroprotective effects in models of neurodegeneration, suggesting potential therapeutic benefits in treating Alzheimer’s disease.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.